Cas no 2172559-98-5 (1-(difluoromethyl)-5-iodo-1H-imidazole)

1-(Difluoromethyl)-5-iodo-1H-imidazole is a fluorinated and iodinated heterocyclic compound with significant utility in synthetic organic chemistry. The presence of both difluoromethyl and iodo functional groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The difluoromethyl group imparts metabolic stability and lipophilicity, which is advantageous in medicinal chemistry for drug discovery applications. The iodine moiety facilitates selective functionalization via metal-catalyzed transformations such as Suzuki or Sonogashira couplings. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and advanced materials, offering a balance of reactivity and stability for diverse synthetic pathways.

1-(difluoromethyl)-5-iodo-1H-imidazole structure

2172559-98-5 structure

Product Name:1-(difluoromethyl)-5-iodo-1H-imidazole

CAS No:2172559-98-5

MF:C₄H₃F₂IN₂

MW:243.981299638748

CID:5881658

PubChem ID:132398842

Update Time:2025-10-16

1-(difluoromethyl)-5-iodo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1-(difluoromethyl)-5-iodo-1H-imidazole
- 1H-Imidazole, 1-(difluoromethyl)-5-iodo-
- 1-(difluoromethyl)-5-iodoimidazole
- AT15366
- EN300-1662920
- starbld0045608
- 2172559-98-5
- Inchi： 1S/C4H3F2IN2/c5-4(6)9-2-8-1-3(9)7/h1-2,4H
- InChI Key： HAAZRJUAKQAWDC-UHFFFAOYSA-N
- SMILES： C1N(C(F)F)C(I)=CN=1

Computed Properties

Exact Mass: 243.93090g/mol
Monoisotopic Mass: 243.93090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 17.8Å²

Experimental Properties

Density: 2.27±0.1 g/cm3(Predicted)
Boiling Point: 281.8±40.0 °C(Predicted)
pka: 1.25±0.61(Predicted)

1-(difluoromethyl)-5-iodo-1H-imidazole Pricemore >>

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